N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C15H17N3O4S/c1-23(20,21)12-9-5-4-8-11(12)14-17-18-15(22-14)16-13(19)10-6-2-3-7-10/h4-5,8-10H,2-3,6-7H2,1H3,(H,16,18,19)
• InChI Key: HWECQVNTWADNFJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1C2=NN=C(O2)NC(=O)C3CCCC3
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

The compound “N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)cyclopentanecarboxamide” is a complex organic molecule. It contains a methylsulfonylphenyl group, an oxadiazole ring, and a cyclopentanecarboxamide moiety.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The presence of the oxadiazole ring, a five-membered ring containing two nitrogen atoms and one oxygen atom, could potentially influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the oxadiazole ring and the methylsulfonyl group could potentially make the compound reactive towards certain nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the oxadiazole ring could potentially influence its polarity and solubility.

Scientific Research Applications

Antimicrobial Activity

• The compound has been evaluated for its antimicrobial potential. Specifically, derivatives of 2-(4-methylsulfonylphenyl) indole have shown promising antibacterial effects against strains of MRSA, E. coli, K. pneumoniae, P. aeruginosa, and A. . These findings suggest its potential as a novel antimicrobial agent.

Anti-Inflammatory Properties

• In addition to its antimicrobial activity, certain derivatives of this compound exhibit anti-inflammatory effects. . This dual antimicrobial/anti-inflammatory action makes it an attractive candidate for monotherapy against inflammation associated with microbial infections.

NO Donor Moiety Enhancement

• To address cardiovascular side effects associated with selective COX-2 inhibitors, researchers have explored the attachment of nitric oxide (NO) donor moieties to these compounds. Nitric oxide acts as a vasodilator and inhibits platelet aggregation. .

Plant Hormone Analogues

• Indole derivatives play a crucial role in plant biology. For instance, indole-3-acetic acid (IAA) is a plant hormone produced from tryptophan degradation. .

Glycosylation Studies

• Although not extensively explored for this specific compound, glycosylation studies involving indole derivatives have been conducted. . Further research could explore glycosylation patterns of our compound.

Shaker, A. M. M., Abdelall, E. K. A., Abdellatif, K. R. A., & Abdel-Rahman, H. M. (2020). Synthesis and biological evaluation of 2-(4-methylsulfonyl phenyl) indole derivatives: multi-target compounds with dual antimicrobial and anti-inflammatory activities. BMC Chemistry, 14(1), 23. Read moreIndole-3-acetic acid is a plant hormone produced by the degradation of tryptophan in higher plants. Derivatives of indole are of wide interest because of their diverse biological and clinical applications. (Source: Frontiers in Journal of Pharmacology and Toxicology, 2020, 1(1), 1-3. Read moreCondensation products of 5-substituted phenyl-2-furoyl hydrazide with different monosaccharides were investigated. (Source: International Journal of Molecular Sciences, 2014, 15(4), 6741-6753. Read more)

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, such as antimicrobial and anti-inflammatory effects. Additionally, its synthesis process could be optimized, and its physical and chemical properties could be studied in more detail.